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(1R,2R,3S,5S)-3-(3-Hydroxybenzoyl)oxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid (1R,2R,3S,5S)-3-(3-Hydroxybenzoyl)oxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 253775-21-2
VCID: VC0130466
InChI: InChI=1S/C16H19NO5/c1-17-10-5-6-12(17)14(15(19)20)13(8-10)22-16(21)9-3-2-4-11(18)7-9/h2-4,7,10,12-14,18H,5-6,8H2,1H3,(H,19,20)/t10-,12+,13-,14+/m0/s1/i1D3
SMILES: CN1C2CCC1C(C(C2)OC(=O)C3=CC(=CC=C3)O)C(=O)O
Molecular Formula: C16H19NO5
Molecular Weight: 308.34 g/mol

(1R,2R,3S,5S)-3-(3-Hydroxybenzoyl)oxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid

CAS No.: 253775-21-2

Reference Standards

VCID: VC0130466

Molecular Formula: C16H19NO5

Molecular Weight: 308.34 g/mol

(1R,2R,3S,5S)-3-(3-Hydroxybenzoyl)oxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid - 253775-21-2

CAS No. 253775-21-2
Product Name (1R,2R,3S,5S)-3-(3-Hydroxybenzoyl)oxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
Molecular Formula C16H19NO5
Molecular Weight 308.34 g/mol
IUPAC Name (1R,2R,3S,5S)-3-(3-hydroxybenzoyl)oxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
Standard InChI InChI=1S/C16H19NO5/c1-17-10-5-6-12(17)14(15(19)20)13(8-10)22-16(21)9-3-2-4-11(18)7-9/h2-4,7,10,12-14,18H,5-6,8H2,1H3,(H,19,20)/t10-,12+,13-,14+/m0/s1/i1D3
Standard InChIKey XCJJCRPRQYXLRE-MFZOGSLBSA-N
Isomeric SMILES [2H]C([2H])([2H])N1[C@H]2CC[C@@H]1[C@H]([C@H](C2)OC(=O)C3=CC(=CC=C3)O)C(=O)O
SMILES CN1C2CCC1C(C(C2)OC(=O)C3=CC(=CC=C3)O)C(=O)O
Canonical SMILES CN1C2CCC1C(C(C2)OC(=O)C3=CC(=CC=C3)O)C(=O)O
Synonyms (1R,2R,3S,5S)-3-[(3-Hydroxybenzoyl)oxy]-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylic Acid-D3; _x000B_[1R-(exo,exo)]-3-[(3-Hydroxybenzoyl)oxy]-8-methyl-8-Azabicyclo[3.2.1]octane-2-carboxylic Acid-D3; 3’-Hydroxybenzoylecgonine-D3; m-Hydroxybenzoylecgonine
PubChem Compound 10495007
Last Modified Nov 11 2021
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